Cas no 1157693-84-9 (2-(2-ethoxyphenyl)cyclopropan-1-amine)

• Product Name: 2-(2-ethoxyphenyl)cyclopropan-1-amine
• CAS No: 1157693-84-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6554160
• PubChem ID: 23356591
• Update Time: 2025-10-16

2-(2-ethoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxyphenyl)cyclopropan-1-amine
• 2-(2-Ethoxy-phenyl)-cyclopropylamine
• Cyclopropanamine, 2-(2-ethoxyphenyl)-

• Inchi： 1S/C11H15NO/c1-2-13-11-6-4-3-5-8(11)9-7-10(9)12/h3-6,9-10H,2,7,12H2,1H3
• InChI Key： RFMFVIFQVFBMHN-UHFFFAOYSA-N
• SMILES： C1(N)CC1C1=CC=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-ethoxyphenyl)cyclopropan-1-amine

Introduction to 2-(2-Ethoxyphenyl)cyclopropan-1-amine (CAS No. 1157693-84-9)

2-(2-Ethoxyphenyl)cyclopropan-1-amine, with the CAS number 1157693-84-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and an ethoxyphenyl substituent. These structural elements contribute to its potential biological activities and make it a subject of interest for various applications, particularly in drug discovery and development.

The chemical structure of 2-(2-Ethoxyphenyl)cyclopropan-1-amine can be represented as C₁₂H₁₇NO. The cyclopropane ring, a three-membered cyclic alkane, imparts significant strain to the molecule, which can influence its reactivity and biological properties. The ethoxyphenyl substituent, on the other hand, provides additional functional groups that can interact with biological targets, enhancing the compound's pharmacological profile.

Recent studies have explored the potential of 2-(2-Ethoxyphenyl)cyclopropan-1-amine in various therapeutic areas. One notable area of research is its activity as a modulator of neurotransmitter systems. Neurotransmitters play a crucial role in regulating brain function and behavior, and compounds that can modulate these systems have the potential to treat neurological disorders such as depression, anxiety, and schizophrenia. Preliminary studies have shown that 2-(2-Ethoxyphenyl)cyclopropan-1-amine exhibits affinity for serotonin and dopamine receptors, suggesting its potential as an antidepressant or antipsychotic agent.

In addition to its potential as a neurotransmitter modulator, 2-(2-Ethoxyphenyl)cyclopropan-1-amine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including chronic inflammatory conditions such as arthritis and inflammatory bowel disease. Research has demonstrated that 2-(2-Ethoxyphenyl)cyclopropan-1-amine can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. These findings suggest that it may have therapeutic potential in treating inflammatory disorders.

The pharmacokinetic properties of 2-(2-Ethoxyphenyl)cyclopropan-1-amine are another important aspect of its evaluation. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Studies have shown that 2-(2-Ethoxyphenyl)cyclopropan-1-amine has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are essential for ensuring that the compound reaches its intended target tissues at effective concentrations.

Safety and toxicity assessments are critical components of drug development. Preclinical studies have indicated that 2-(2-Ethoxyphenyl)cyclopropan-1-amine exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its safety profile and any potential side effects. These studies will help determine the appropriate dosing regimens and identify any contraindications or precautions for its use.

The synthesis of 2-(2-Ethoxyphenyl)cyclopropan-1-amine has been optimized using modern synthetic methods to ensure high yields and purity. Various synthetic routes have been explored, including cycloaddition reactions and metal-catalyzed transformations. These methods not only improve the efficiency of the synthesis but also allow for the preparation of analogs with modified substituents, which can be used to fine-tune the compound's biological activities.

In conclusion, 2-(2-Ethoxyphenyl)cyclopropan-1-amine (CAS No. 1157693-84-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research in medicinal chemistry and pharmaceutical development. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility, paving the way for its potential use in treating various diseases.